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molecular formula C6H2F2N2S B1428432 5,6-Difluorobenzo[c][1,2,5]thiadiazole CAS No. 1293389-28-2

5,6-Difluorobenzo[c][1,2,5]thiadiazole

Cat. No. B1428432
CAS RN: 1293389-28-2
M. Wt: 172.16 g/mol
InChI Key: ZKBRJEYUJNJNCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08883958B2

Procedure details

To a solution of 4,5-difluorobenzene-1,2-diamine (2.0 g, 0.014 mol) and triethylamine (7.8 mL, 0.056 mol) in dichloromethane (80 mL) was added SOCl2 (4.04 mL, 0.055 mol) dropwise at room temperature. The resulting reaction mixture was heated to reflux overnight. The reaction mixture was then allowed to cool to room temperature, and quenched with water carefully. The resulting mixture was extracted with dichloromethane, dried over Na2SO4 and concentrated on a rotary evaporator to give a white solid as the crude compound. The crude product was purified by flash column chromatography (silica gel, hexanes) to afford 5,6-difluorobenzo[1,2,5]thiadiazole as a white crystalline solid (1.4 g, 58% yield). 1H NMR (CDCl3 500 MHz): δ: 7.76 (t, 2H, J=8.5 Hz). 13C NMR (CDCl3, 500 MHz): δ 154.94, 154.78, 152.86, 152.70, 150.89, 150.85, 150.81, 106.26, 106.21, 106.14, 106.09. Anal. calcd. for (C6H2F2N2S): C, 41.86; H, 1.17; N, 16.27. Found: C, 41.41; H, 1.22; H, 15.87. m.p: 64-65° C.
Name
4,5-difluorobenzene-1,2-diamine
Quantity
2 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
7.8 mL
Type
reactant
Reaction Step One
Name
SOCl2
Quantity
4.04 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
80 mL
Type
solvent
Reaction Step One
Name
5,6-difluorobenzo[1,2,5]thiadiazole
Yield
58%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([NH2:10])[C:5]([NH2:9])=[CH:6][C:7]=1[F:8].C(N(CC)CC)C.O=[S:19](Cl)Cl>ClCCl>[F:1][C:2]1[C:7]([F:8])=[CH:6][C:5]2[C:4]([CH:3]=1)=[N:10][S:19][N:9]=2

Inputs

Step One
Name
4,5-difluorobenzene-1,2-diamine
Quantity
2 g
Type
reactant
Smiles
FC=1C=C(C(=CC1F)N)N
Name
triethylamine
Quantity
7.8 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
SOCl2
Quantity
4.04 mL
Type
reactant
Smiles
O=S(Cl)Cl
Name
dichloromethane
Quantity
80 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting reaction mixture
TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
quenched with water carefully
EXTRACTION
Type
EXTRACTION
Details
The resulting mixture was extracted with dichloromethane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated on a rotary evaporator
CUSTOM
Type
CUSTOM
Details
to give a white solid as the crude compound
CUSTOM
Type
CUSTOM
Details
The crude product was purified by flash column chromatography (silica gel, hexanes)

Outcomes

Product
Name
5,6-difluorobenzo[1,2,5]thiadiazole
Type
product
Smiles
FC=1C(=CC=2C(=NSN2)C1)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.4 g
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 58.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.